Cas no 1806880-92-1 (5-(Aminomethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde)

• Product Name: 5-(Aminomethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde
• CAS No: 1806880-92-1
• MF: C₈H₈F₂N₂O₂
• MW: 202.158128738403
• CID: 4889377
• Update Time: 2025-08-03

5-(Aminomethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde

• Inchi： 1S/C8H8F2N2O2/c9-7(10)6-4(1-11)2-12-8(14)5(6)3-13/h2-3,7H,1,11H2,(H,12,14)
• InChI Key： IILUFVSDEFDPPK-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=O)C(NC=C1CN)=O)F

Computed Properties

• Exact Mass: 202.05538383 g/mol
• Monoisotopic Mass: 202.05538383 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 202.16
• XLogP3: -1.5
• Topological Polar Surface Area: 72.2

Additional information on 5-(Aminomethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde

Recent Advances in the Study of 5-(Aminomethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde (CAS: 1806880-92-1)

In recent years, the compound 5-(Aminomethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde (CAS: 1806880-92-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine core and functional groups, has shown promising potential in various therapeutic applications. The presence of both aminomethyl and difluoromethyl groups on the pyridine ring enhances its reactivity and biological activity, making it a valuable scaffold for drug development.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways and biological evaluation of this compound. The research team employed a multi-step synthesis approach, starting from commercially available precursors, to achieve high yields and purity of the target molecule. The study highlighted the importance of the difluoromethyl group in modulating the compound's pharmacokinetic properties, such as metabolic stability and membrane permeability.

Another significant finding comes from a collaborative effort between academic and industrial researchers, as reported in Bioorganic & Medicinal Chemistry Letters. The team investigated the compound's role as a key intermediate in the synthesis of novel kinase inhibitors. Their results demonstrated that 5-(Aminomethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde could be efficiently derivatized to produce potent and selective inhibitors targeting specific oncogenic kinases. This opens new avenues for the development of targeted cancer therapies.

In addition to its applications in kinase inhibitor development, recent preclinical studies have explored the compound's potential in neurodegenerative diseases. A study published in ACS Chemical Neuroscience revealed that derivatives of this molecule exhibited neuroprotective effects in cellular models of Alzheimer's disease. The researchers attributed these effects to the compound's ability to modulate oxidative stress pathways and reduce amyloid-beta aggregation.

Despite these promising findings, challenges remain in optimizing the compound's drug-like properties. A review article in Current Topics in Medicinal Chemistry discussed the need for further structural modifications to improve solubility and reduce potential off-target effects. The authors emphasized the importance of computational modeling and structure-activity relationship (SAR) studies to guide these optimizations.

In conclusion, 5-(Aminomethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde (CAS: 1806880-92-1) represents a versatile and pharmacologically relevant scaffold with broad applications in drug discovery. Ongoing research continues to uncover its potential in various therapeutic areas, from oncology to neurodegenerative diseases. Future studies should focus on addressing the current limitations and advancing this compound toward clinical development.